Cas no 96539-87-6 (3-DL-Cpa-OH)

• Product Name: 3-DL-Cpa-OH
• CAS No: 96539-87-6
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD00237834
• CID: 800382
• PubChem ID: 57649850
• Update Time: 2025-07-10

3-DL-Cpa-OH Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-cyclopentylpropanoic acid
• 3-Cyclopentylalanine
• Cyclopentanepropanoicacid, a-amino-
• H-B-CYCLOPENTYL-DL-ALA-OH
• H-β-Cyclopentyl-DL-Ala-OH
• ß-Cyclopentyl-DL-alanine
• β-Cyclopentyl-DL-alanine
• 2-Amino-3-cyclopentyl-propionic acid
• 2-Amino-3-cyclopentyl-propionsaeure
• 3-CYCLOPENTYL-DL-ALANINE
• 3-DL-Cpa-OH
• DL-2-amino-3-cyclopentylpropionic acid
• H-DL-ALA(CPEN)-OH
• H-DL-ALA(CYCLOPENTYL)-OH
• H-DL-b-Cyclopentyl-Ala-OH
• Cyclopentanepropanoic acid, α-amino-, (±)- (ZCI)
• α-Aminocyclopentanepropanoic acid (ACI)
• 2-Amino-3-cyclopentylpropanoicacid
• 2-Amino-3-cyclopentylpropionic acid
• Alanine, 3-cyclopentyl-
• Cyclopentanealanine
• NSC 23350
• H-beta-Cyclopentyl-DL-Ala-OH
• 96539-87-6
• H--Cyclopentyl-DL-Ala-OH
• SY254596
• SCHEMBL437748
• H-DL-beta-Cyclopentyl-Ala-OH
• 3-cyclopentyl-D-alanine
• AKOS000189320
• MFCD01632069
• SY254598
• (R)-3-CYCLOPENTYLALANINE
• 3-Cyclopentyl-DL-alanine, >=98.0% (TLC)
• SY101791
• 5455-46-9
• MFCD03788182
• NSC-23350
• BS-18278
• AB88572
• DA-49575
• F8880-7895
• -beta-Cyclopentyl-DL-alanine
• CS-0155351
• EN300-59235
• NSC23350
• AB15926
• HY-W102709
• A50289
• KDYAKYRBGLKMAK-UHFFFAOYSA-N
• MFCD00237834

• MDL： MFCD00237834
• Inchi： 1S/C8H15NO2/c9-7(8(10)11)5-6-3-1-2-4-6/h6-7H,1-5,9H2,(H,10,11)
• InChI Key： KDYAKYRBGLKMAK-UHFFFAOYSA-N
• SMILES： O=C(C(CC1CCCC1)N)O

Computed Properties

• Exact Mass: 157.11000
• Monoisotopic Mass: 157.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.8

Experimental Properties

• Color/Form: Beige powder
• Density: 1.111
• Boiling Point: 290.5°C at 760 mmHg
• Flash Point: 129.5°C
• Refractive Index: 1.506
• PSA: 63.32000
• LogP: 1.67890
• Solubility: Not determined

3-DL-Cpa-OH Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-DL-Cpa-OH

Comprehensive Analysis of 3-DL-Cpa-OH (CAS No. 96539-87-6): Properties, Applications, and Industry Insights

In the rapidly evolving field of chemical research and pharmaceutical development, 3-DL-Cpa-OH (CAS No. 96539-87-6) has emerged as a compound of significant interest. This chiral intermediate, often searched under terms like "3-DL-Cpa-OH synthesis" or "CAS 96539-87-6 applications", plays a pivotal role in asymmetric synthesis and drug discovery. Its unique structural features, including a cyclopropyl group and hydroxyl functionality, make it valuable for constructing complex molecules with high stereochemical precision.

The growing demand for enantiomerically pure pharmaceuticals has propelled research into 3-DL-Cpa-OH derivatives. Recent studies highlight its utility in developing chiral catalysts and biologically active compounds, addressing frequent search queries such as "chiral building blocks in drug development". The compound's stability under various reaction conditions makes it particularly attractive for medicinal chemistry applications, a topic generating substantial interest in scientific forums and patent literature.

Analytical characterization of 96539-87-6 reveals interesting physicochemical properties. Advanced techniques like HPLC and chiral chromatography (common search terms among researchers) are employed to determine its enantiomeric purity. The compound typically appears as a white to off-white crystalline powder with specific solubility profiles that influence its formulation development potential - a key concern for pharmaceutical scientists searching for "excipient compatibility studies".

From a synthetic chemistry perspective, 3-DL-Cpa-OH serves as a versatile intermediate. Recent publications discuss its use in transition-metal catalyzed reactions and organocatalysis (hot topics in current literature). The cyclopropyl moiety contributes to enhanced metabolic stability in drug candidates, explaining why queries like "cyclopropyl-containing drug molecules" show increasing search volume. Process chemists particularly value this compound for its potential in green chemistry applications, aligning with industry trends toward sustainable synthesis.

The safety profile of CAS 96539-87-6 has been extensively documented in regulatory submissions. While not classified as hazardous under standard protocols, proper handling procedures remain essential - a point emphasized in laboratory safety guidelines searches. Stability studies indicate optimal storage conditions that preserve the compound's chiral integrity, addressing common concerns about "chiral compound degradation" in long-term storage scenarios.

Market analysis reveals growing commercial interest in 3-DL-Cpa-OH, with suppliers frequently updating their technical data sheets (a highly searched document type). The compound's pricing reflects its value as a specialty chemical, particularly for research institutions investigating "cost-effective chiral synthesis" methods. Quality control specifications typically require ≥98% purity, with stringent limits on enantiomeric excess - parameters frequently queried by purchasing managers.

Future research directions for 96539-87-6 may explore its potential in bioconjugation chemistry and prodrug development, areas generating substantial academic interest. The compound's molecular architecture suggests possible applications in targeted drug delivery systems, a trending topic in pharmaceutical sciences. As analytical techniques advance, new methods for characterizing 3-DL-Cpa-OH stereoisomers will likely emerge, addressing current challenges in "chiral impurity analysis".

For researchers investigating "scalable synthesis of chiral intermediates", 3-DL-Cpa-OH presents an interesting case study in process optimization. Recent patent activity demonstrates innovative approaches to its large-scale production while maintaining stereochemical purity - a critical quality attribute frequently searched in combination with "GMP manufacturing". These developments position the compound as a valuable asset in the pharmaceutical supply chain.

In conclusion, 3-DL-Cpa-OH (CAS No. 96539-87-6) represents an important building block in modern synthetic chemistry. Its applications span from asymmetric synthesis to drug discovery, addressing numerous industry needs reflected in current search trends. As research continues to uncover new utilities for this versatile compound, its role in advancing chiral technology and pharmaceutical development will undoubtedly expand, making it a subject worthy of ongoing investigation.